Cas no 2580103-46-2 (rac-tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate
• CAS No: 2580103-46-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5658232
• PubChem ID: 165894074
• Update Time: 2025-05-23

rac-tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580103-46-2
• rac-tert-butyl (3R,4R)-4-[(1E)-prop-1-en-1-yl]pyrrolidine-3-carboxylate
• EN300-27724109
• rac-tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate

• Inchi： 1S/C12H21NO2/c1-5-6-9-7-13-8-10(9)11(14)15-12(2,3)4/h5-6,9-10,13H,7-8H2,1-4H3/b6-5+/t9-,10-/m1/s1
• InChI Key： MNLIXZRWLGECLR-GMCFVEKCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H]1/C=C/C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate

Professional Introduction to Rac-Tert-butyl (3R,4R)-4-(1E)-Prop-1-en-1-ylpyrrolidine-3-carboxylate (CAS No. 2580103-46-2)

Rac-Tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate, identified by its CAS number 2580103-46-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a complex pyrrolidine core and an allyl group, has garnered attention due to its potential applications in drug development and molecular recognition. The stereochemistry of the pyrrolidine ring, specifically the (3R,4R) configuration, plays a crucial role in determining its biological activity and interaction with target molecules.

The compound's structure consists of a tert-butyl group attached to a pyrrolidine ring, which is further substituted with an allyl group at the 4-position. This arrangement creates a unique set of electronic and steric properties that make it a valuable scaffold for medicinal chemistry. The presence of the double bond in the allyl group introduces additional reactivity, allowing for further functionalization and derivatization, which is essential for optimizing pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds with enhanced binding affinity and selectivity. Rac-Tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate has been studied as a potential lead compound in the design of small-molecule inhibitors for various biological targets. Its unique structural features make it particularly promising for applications in the treatment of neurological disorders, where precise molecular interactions are critical.

One of the most compelling aspects of this compound is its potential to modulate neurotransmitter systems. The pyrrolidine core is a common motif in many bioactive molecules, and its stereochemistry can significantly influence receptor binding. Studies have shown that compounds with similar structures can interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The (3R,4R) configuration of Rac-Tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate may enhance its ability to bind selectively to these receptors, thereby improving therapeutic efficacy while minimizing side effects.

Furthermore, the compound's allyl group provides a site for further chemical modification. This flexibility allows researchers to explore various derivatives that could enhance solubility, bioavailability, or metabolic stability. For instance, introducing polar functional groups at the allyl position could improve water solubility, making the compound more suitable for oral administration. Conversely, modifications aimed at enhancing lipophilicity might be beneficial for delivering the drug across biological membranes.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques can predict how Rac-Tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate interacts with biological targets at the atomic level. These simulations can guide experimental efforts by identifying key residues involved in binding and suggesting optimal positions for structural modifications. Such interdisciplinary approaches are essential for accelerating the discovery and development of new therapeutic agents.

The synthesis of Rac-Tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate presents unique challenges due to its complex stereochemistry. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been particularly useful in establishing the desired stereochemical configuration. These advancements have opened up new possibilities for exploring its biological potential.

In conclusion, Rac-Tert-butyl (3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylate (CAS No. 2580103-46-2) is a promising compound with significant applications in drug discovery and molecular research. Its unique structural features and stereochemistry make it an attractive candidate for developing novel therapeutics targeting neurological disorders. With ongoing research focused on optimizing its pharmacological properties and exploring new synthetic routes, this molecule is poised to make meaningful contributions to the field of chemical biomedicine.